Stretchable, recyclable thermosets via photopolymerization and 3D printing of hemiacetal ester-based resins†
Chemical Science Pub Date: 2023-10-25 DOI: 10.1039/D3SC03623E
Abstract
Achieving a circular plastics economy is one of our greatest environmental challenges, yet conventional mechanical recycling remains inadequate for thermoplastics and incompatible with thermosets. The next generation of plastic materials will be designed with the capacity for degradation and recycling at end-of-use. To address this opportunity in the burgeoning technologies of 3D printing and photolithography, we report a modular system for the production of degradable and recyclable thermosets via photopolymerization. The polyurethane backbone imparts robust, elastic, and tunable mechanical properties, while the use of hemiacetal ester linkages allows for facile degradation under mild acid. The synthetic design based on hemiacetal esters enables simple purification to regenerate a functional polyurethane diol.
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